Cas no 852372-54-4 (N-(4-ethoxyphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide)

• Product Name: N-(4-ethoxyphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide
• CAS No: 852372-54-4
• MF: C₂₁H₁₉N₅O₂S
• MW: 405.472862482071
• CID: 5964214
• PubChem ID: 7117827
• Update Time: 2025-10-23

N-(4-ethoxyphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide
• N-(4-ethoxyphenyl)-2-((3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide
• Acetamide, N-(4-ethoxyphenyl)-2-[(3-phenyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl)thio]-
• N-(4-ethoxyphenyl)-2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}sulfanyl)acetamide
• F0676-0040
• SR-01000135179
• 852372-54-4
• N-(4-ethoxyphenyl)-2-[(3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide
• SR-01000135179-1
• AKOS024595066

• Inchi： 1S/C21H19N5O2S/c1-2-28-17-10-8-16(9-11-17)22-19(27)14-29-20-13-12-18-23-24-21(26(18)25-20)15-6-4-3-5-7-15/h3-13H,2,14H2,1H3,(H,22,27)
• InChI Key： JDPUZWQRNVHCOE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC)C=C1)(=O)CSC1=NN2C(C3=CC=CC=C3)=NN=C2C=C1

Computed Properties

• Exact Mass: 405.12594604g/mol
• Monoisotopic Mass: 405.12594604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 107Ų

Additional information on N-(4-ethoxyphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide

Introduction to N-(4-ethoxyphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide and Its Significance in Modern Chemical Biology

N-(4-ethoxyphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide is a sophisticated organic compound characterized by its intricate molecular structure and potential applications in pharmaceutical research. This compound, identified by the CAS number 852372-54-4, has garnered attention in the scientific community due to its unique chemical properties and promising biological activities. The molecular framework of this compound incorporates multiple functional groups, including an amide moiety, a sulfanyl group, and a triazolobipyridazine core, which contribute to its versatility and reactivity.

The significance of N-(4-ethoxyphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide lies in its potential role as a pharmacophore in drug discovery. The presence of the 4-ethoxyphenyl group suggests possible interactions with biological targets such as enzymes and receptors, while the triazolobipyridazine core is known for its stability and ability to form hydrogen bonds. These features make it an attractive candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities. The 1,2,4-triazole and bipyridazine moieties are particularly noteworthy for their roles in various pharmacological applications. For instance, triazoles have been shown to exhibit antimicrobial and anti-inflammatory properties, while bipyridazines are known for their potential in anticancer therapies. The combination of these motifs in N-(4-ethoxyphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide may lead to the discovery of new compounds with enhanced efficacy and reduced side effects.

The chemical synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The incorporation of the sulfanyl group introduces a polar region that can interact with biological systems, enhancing the compound's potential bioactivity. Additionally, the amide functionality provides a site for further derivatization, allowing chemists to modify the molecule and explore new pharmacological pathways.

Recent studies have highlighted the importance of structure-based drug design in developing effective therapeutic agents. Computational methods such as molecular docking and quantum mechanics simulations have been employed to predict the binding interactions between N-(4-ethoxyphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide and target proteins. These studies have provided valuable insights into the compound's mechanism of action and have guided the optimization of its chemical structure for improved biological activity.

The pharmaceutical industry has shown significant interest in exploring novel compounds with potential therapeutic benefits. N-(4-ethoxyphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide represents a promising candidate for further development due to its unique chemical properties and biological potential. As research continues to uncover new applications for this compound, it is likely that it will play a crucial role in the discovery of next-generation pharmaceuticals.

In conclusion, N-(4-ethoxyphenyl)-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}sulfanyl)acetamide is a fascinating compound with significant potential in chemical biology and drug development. Its complex molecular structure and diverse functional groups make it an attractive target for further investigation. With ongoing research aimed at elucidating its biological activities and optimizing its chemical properties, this compound is poised to make meaningful contributions to the field of pharmaceutical science.